Cas no 105003-89-2 (Benzeneacetonitrile, 3,5-dichloro-2-nitro-)

• Product Name: Benzeneacetonitrile, 3,5-dichloro-2-nitro-
• CAS No: 105003-89-2
• MF: C₈H₄Cl₂N₂O₂
• MW: 231.035559654236
• CID: 3573289
• PubChem ID: 13581388
• Update Time: 2025-04-22

Benzeneacetonitrile, 3,5-dichloro-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 3,5-dichloro-2-nitro-
• 2-(3,5-dichloro-2-nitrophenyl)acetonitrile
• 105003-89-2
• DTXSID201281283
• 3,5-Dichloro-2-nitrobenzeneacetonitrile

• MDL： MFCD11848560
• Inchi： 1S/C8H4Cl2N2O2/c9-6-3-5(1-2-11)8(12(13)14)7(10)4-6/h3-4H,1H2
• InChI Key： YOKGVJFZYWYOJS-UHFFFAOYSA-N
• SMILES： C(#N)CC1=CC(Cl)=CC(Cl)=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 229.9649828Da
• Monoisotopic Mass: 229.9649828Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 69.6Ų